Cas no 3492-66-8 (Benzenemethanesulfenothioicacid)

Benzenemethanesulfenothioicacid structure

3492-66-8 structure

Product Name:Benzenemethanesulfenothioicacid

CAS No:3492-66-8

Molecular Formula:C₇H₈S₂

Molecular Weight:156.26842

CID:305400

PubChem ID:165127

Benzenemethanesulfenothioicacid Properties

Names and Identifiers

- Benzenemethanesulfenothioicacid
- disulfanylmethylbenzene
- Benzyl hydrodisulfide
- Benzyldisulfide
- Benzenemethanesulfenothioic acid
- DTXSID20188475
- SCHEMBL160896
- 3492-66-8
- +Expand
- InChIKey： NSBVMRLTDBAOBT-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H8S2/c8-9-6-7-4-2-1-3-5-7/h1-5,8H,6H2
- SMILES： C1(CSS)C=CC=CC=1

Computed Properties

Exact Mass: 156.00684
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 156.00674260g/mol
Heavy Atom Count: 9
Complexity: 67.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 0

Benzenemethanesulfenothioicacid Related Literature

1. Transformation of thiols to disulfides via an oxidant-free radical pathway on the zeolite ETS-10

Chaojie Zhu,Dongfang Wu,Huili Liu,Congwei Meng,Tiandi Tang Green Chem. 2022 24 9033
2. S-Doped hierarchical graphene decorated with Co-porphyrins as an efficient electrocatalyst for zinc–air batteries

Zhi-Jie Peng,Jiao Zhao,Lei Gu,Xuan-Long Sun,Hai-Lang Jia,Ming-Yun Guan,Shuai-Shuai Ma New J. Chem. 2020 44 14343
3. Anthraquinone thin-film electrodes for reversible CO2 capture and release

Dominik Wielend,Dogukan Hazar Apaydin,Niyazi Serdar Sariciftci J. Mater. Chem. A 2018 6 15095
4. Metal-free doped carbon materials as electrocatalysts for the oxygen reduction reaction

Nick Daems,Xia Sheng,Ivo F. J. Vankelecom,Paolo P. Pescarmona J. Mater. Chem. A 2014 2 4085
5. Two and three dimensional network polymers for electrocatalysis

Alan Filer,Hyun-Jung Choi,Jeong-Min Seo,Jong-Beom Baek Phys. Chem. Chem. Phys. 2014 16 11150
6. A laser metallurgy route for the batch preparation of mm-scale 3D silver/graphite heteronanoclusters in air

Meng-Yue Gao,Hao-Qing Jiang,Fang-Yuan Han,He-Xiang Deng,Ji-Ming Hu,Ai-Guo Shen Nanoscale 2020 12 24054
7. Polysulfides as biologically active ingredients of garlic

Ute Münchberg,Awais Anwar,Susanne Mecklenburg,Claus Jacob Org. Biomol. Chem. 2007 5 1505

3492-66-8 (Benzenemethanesulfenothioicacid) Related Products

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